Cas no 99314-01-9 (4-TERT-BUTYL-CALIX[4]ARENE-CROWN-5-COMPLEX)

• Product Name: 4-TERT-BUTYL-CALIX[4]ARENE-CROWN-5-COMPLEX
• CAS No: 99314-01-9
• MF: C₄₂H₅₂O₅
• MW: 636.859292984009
• CID: 95451
• PubChem ID: 90477937
• Update Time: 2025-04-18

4-TERT-BUTYL-CALIX[4]ARENE-CROWN-5-COMPLEX Chemical and Physical Properties

Names and Identifiers

• 4-TERT-BUTYL-CALIX[4]ARENE-CROWN-5-COMPLEX
• 4-TERT-BUTYLCALIX(4)-CROWN-5
• 25,27-(3,6,9-trioxaundeca-1,11-diyl)oxy-26,28-dihydroxy-5,11,17,23-tetra-tert-butyl-calix[4]arene
• 5,11,17,23-Tetrakis(1,1-dimethylethyl)-25,27-(crown-5)-26,28-dihydroxycalix[4]a
• 5,11,17,23-tetrakis(1,1-dimethylethyl)-25,27-dihydroxycalix[4]arene-crown-5
• 5,11,17,23-tetra-tert-butyl-25,27-dihydroxy-26,28-(3',6',9'-trioxaundecylene)dioxy-calix<4>arene
• p-ter-Butylcalix[4]arene-crown-5
• p-tert-butylcalix<4>crown-5
• Cbz-Asp(OtBu)-OH
• 4-tert-Butyl-calix[4]arene-crown-5
• 99314-01-9
• AKOS040767078

• Inchi： 1S/C32H32.C10H20O5/c1-32(2,3)31-14-13-29-20-27-10-5-9-25(18-27)16-23-7-4-8-24(15-23)17-26-11-6-12-28(19-26)21-30(31)22-29;1-2-12-5-6-14-9-10-15-8-7-13-4-3-11-1/h4-15,18-19,22H,16-17,20-21H2,1-3H3;1-10H2
• InChI Key： YMSFEKSEHZCCIJ-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOCC1.C(C)(C)(C)C1C=CC2CC3=CC=CC(CC4=CC=CC(=C4)CC4=CC=CC(=C4)CC=1C=2)=C3

Computed Properties

• Exact Mass: 636.38100
• Monoisotopic Mass: 636.38147475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 47
• Rotatable Bond Count: 1
• Complexity: 670
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.9527 (rough estimate)
• Boiling Point: 747.25°C (rough estimate)
• Refractive Index: 1.6810 (estimate)
• PSA: 46.15000
• LogP: 7.74370
• Solubility: Not available

4-TERT-BUTYL-CALIX[4]ARENE-CROWN-5-COMPLEX Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38